1-phenyl-4-(2-thienyl)-1H-pyrazol-3-ylamine
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Description
1-phenyl-4-(2-thienyl)-1H-pyrazol-3-ylamine is a useful research compound. Its molecular formula is C13H11N3S and its molecular weight is 241.31. The purity is usually 95%.
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Scientific Research Applications
Pyrazole Derivatives as Heterocyclic Compounds
Pyrazole derivatives are widely acknowledged for their versatility in organic synthesis and medicinal chemistry. They serve as key intermediates in the synthesis of various heterocyclic compounds. For instance, pyrazole-based compounds have been utilized to develop a wide array of heterocycles, including imidazoles, thiazoles, and pyridines, which are pivotal in drug design and discovery due to their diverse biological activities (Gomaa & Ali, 2020).
Biodegradation and Environmental Applications
Research has also explored the environmental impact and biodegradation pathways of pyrazole derivatives. Fipronil, a phenyl-pyrazole insecticide, has been studied for its degradation mechanisms, highlighting the environmental persistence and potential toxicity of pyrazole compounds. Biodegradation using microbial strains offers a sustainable approach to mitigate the environmental impact of these compounds (Zhou et al., 2021).
Pharmacological Importance
The pharmacophore design of pyrazole derivatives has been a focal point in developing therapeutic agents targeting neurodegenerative disorders, inflammatory diseases, and viral infections. These compounds have been studied for their potential as monoamine oxidase inhibitors, anti-inflammatory, and antiviral agents, demonstrating the broad therapeutic applicability of the pyrazole scaffold in drug discovery (Mathew et al., 2013).
Properties
IUPAC Name |
1-phenyl-4-thiophen-2-ylpyrazol-3-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11N3S/c14-13-11(12-7-4-8-17-12)9-16(15-13)10-5-2-1-3-6-10/h1-9H,(H2,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WSYFYRKSZUQZTL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C=C(C(=N2)N)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11N3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.